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The table below summarizes the key available data for PF-6274484. Note that the vapor pressure is provided

as a predicted value [1] [2].

Property Value Condition Notes

Molecular
Formula

C₁₈H₁₄ClFN₄O₂ [3]

[1] [2]

- -

Molecular
Weight

372.78 g/mol [3] [1]

[2]

- -

Vapor
Pressure

0.0 ± 1.6 mmHg at 25°C Predicted value; not experimentally measured

for the compound [1] [2].

Boiling Point 578.3 ± 50.0 °C at 760

mmHg

Predicted [1] [2].

Flash Point 303.5 ± 30.1 °C [1]

[2]

- -

Density 1.4 ± 0.1 g/cm³ [1]

[2]

- -

Primary Biological Activity & Experimental Data
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PF-6274484 is characterized as a high-affinity, potent covalent EGFR kinase inhibitor [3]. Its primary

use in research is to inhibit the epidermal growth factor receptor (EGFR), including mutant forms associated

with drug resistance [4] [1] [2].

Target Potency (Kinase Inhibition)

The inhibitory activity is summarized in the table below [4] [2]:

Target Ki (nM) Cellular IC50 (nM) Cell Line

EGFR (WT) 0.18 nM 5.8 nM A549 tumor cells

EGFR-L858R/T790M 0.14 nM 6.6 nM H1975 tumor cells

Key Experimental Protocols

The biological activity of PF-6274484 is typically assessed through the following methods:

Autophosphorylation Assay: This protocol measures the inhibition of EGFR's self-phosphorylation

in tumor cell lines. Cells are treated with the inhibitor, and the level of phosphorylated EGFR is
detected using techniques like western blotting or immunoassay [4] [2].

Cellular Target Engagement (Competitive ABPP): As detailed in research by Lanning et al., a
"clickable" alkyne analog of PF-6274484 is used. The workflow is as follows [5]:

Treatment: Live cells are treated with the clickable probe.
Lysis & Click Chemistry: Cells are lysed, and a fluorescent tag is attached to the probe via a

chemical reaction.
Analysis: Labeled proteins are separated by SDS-PAGE and visualized via in-gel fluorescence

scanning. Specific targets are confirmed by pre-treating cells with PF-6274484 to compete with
and reduce the probe's signal.

This process of competitive Activity-Based Protein Profiling (ABPP) to identify specific cellular targets can

be visualized in the following workflow:
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Separate proteins
by SDS-PAGE

Visualize labeled proteins
by in-gel fluorescence

Click to download full resolution via product page

How to Obtain Vapor Pressure Data

Since specific vapor pressure data for PF-6274484 is not publicly available, here are potential pathways to

acquire it:

Experimental Measurement: You can contract an analytical chemistry laboratory to perform the
measurement. The static method in a closed, degassed enclosure is a standard approach for pure

compounds [6].
Computational Prediction: You could employ advanced machine learning models, such as Directed
Message Passing Neural Networks (D-MPNN), which are designed to predict properties like vapor
pressure based solely on molecular structure [7].
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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